Cas no 833485-03-3 (Benzoic acid, 4-[[(2-methyl-1-naphthalenyl)oxy]methyl]-)
833485-03-3 structure
Product Name:Benzoic acid, 4-[[(2-methyl-1-naphthalenyl)oxy]methyl]-
CAS No:833485-03-3
MF:C19H16O3
MW:292.328545570374
CID:672236
PubChem ID:11437787
Update Time:2025-04-19
Benzoic acid, 4-[[(2-methyl-1-naphthalenyl)oxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[(2-methyl-1-naphthalenyl)oxy]methyl]-
- 4-[(2-methylnaphthalen-1-yl)oxymethyl]benzoic acid
- SCHEMBL6240058
- 833485-03-3
- DTXSID40465917
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- Inchi: 1S/C19H16O3/c1-13-6-9-15-4-2-3-5-17(15)18(13)22-12-14-7-10-16(11-8-14)19(20)21/h2-11H,12H2,1H3,(H,20,21)
- InChI Key: CDMRWJDPUZNSQA-UHFFFAOYSA-N
- SMILES: O(CC1C=CC(C(=O)O)=CC=1)C1=C(C)C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 292.109944368g/mol
- Monoisotopic Mass: 292.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 46.5Ų
Benzoic acid, 4-[[(2-methyl-1-naphthalenyl)oxy]methyl]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
833485-03-3 (Benzoic acid, 4-[[(2-methyl-1-naphthalenyl)oxy]methyl]-) Related Products
- 5896-17-3(2-(Benzyloxy)benzaldehyde)
- 14389-86-7(2-Benzyloxybenzoic acid)
- 52805-48-8(2-(Benzyloxy)-1-naphthaldehyde)
- 72323-93-4(4-Benzyloxy-3-methylbenzoic Acid)
- 165662-68-0(3-Benzyloxy-4-methylbenzoic Acid)
- 84290-27-7(4-(2-formyl-3-hydroxyphenoxy)methylbenzoic acid)
- 144896-51-5(4-(Benzyloxy)-3,5-dimethylbenzaldehyde)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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